Cas no 152273-68-2 (Cylindricine B)
Cylindricine B structure
Product Name:Cylindricine B
CAS No:152273-68-2
MF:C19H32ClNO
MW:325.921g/molg/mol
CID:156933
Update Time:2024-03-01
Cylindricine B Chemical and Physical Properties
Names and Identifiers
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- Benzo[i]quinolizin-8(8aH)-one,3-chloro-6-hexyldecahydro-, (3R,6R,8aS,12aS)-rel- (9CI)
- Benzo[i]quinolizin-8(8aH)-one,3-chloro-6-hexyldecahydro-, (3a,6b,8ab,12aS*)-
- Cylindricine B
- rel-(3S,5R,6S,8aR,12aR)-3-Chloro-6-hexylperhydropyrido[2,1-j]quinolin-8-one
- CID 100951702
- Benzo[i]quinolizin-8(8aH)-one, 3-chloro-6-hexyldecahydro-, (3R,6R,8aS,12aS)-rel- (9CI)
-
- Inchi: 1S/C19H32ClNO/c1-2-3-4-5-8-16-13-18(22)17-9-6-7-11-19(17)12-10-15(20)14-21(16)19/h15-17H,2-14H2,1H3/t15-,16-,17-,19+/m0/s1
- InChI Key: GMYMXBPMBUGRPG-LSTDLKDCSA-N
- SMILES: Cl[C@H]1CC[C@]23CCCC[C@H]2C(C[C@H](CCCCCC)N3C1)=O
Computed Properties
- Exact Mass: 325.217
- Monoisotopic Mass: 325.217
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 399
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.3
Experimental Properties
- Density: 1.07±0.1 g/cm3(Predicted)
- Boiling Point: 453.6±40.0 °C(Predicted)
- pka: 6.56±0.60(Predicted)
Cylindricine B Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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